Cas no 138-22-7 (n-Butyl Lactate)

• Product Name: n-Butyl Lactate
• CAS No: 138-22-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00004519
• CID: 36398
• PubChem ID: 24857101
• Update Time: 2025-04-18

n-Butyl Lactate Chemical and Physical Properties

Names and Identifiers

• n-Butyl Lactate
• 2-Propanoic Acid
• Butyl 2-hydroxypropanoate
• Butyl alpha-Hydroxypropionate
• Butyl Lactate
• Lactic Acid Butyl Ester
• Butyl 2-Hydroxypropionate
• FEMA 2205
• butyl DL-lactate
• Lactic acid butyl
• lactatedebutylenormale
• BUTYL LACTATE, NATURAL
• Butyl lactate 98%
• n-Butyl lactate,99%
• Lactic acid, butyl ester
• Propanoic acid, 2-hydroxy-, butyl ester
• Butyllactate
• 2-Hydroxypropanoic acid butyl ester
• Butylester kyseliny mlecne
• Butyl lactate (natural)
• FEMA No. 2205
• Butyl L-lactate
• Butylester kyseliny mlecne [Czech]
• Lactic acid n-butyl ester
• MRABAEUHTLLEML-UHFFFAOYSA-N
• (+/-)-Butyl
• Butyl lactate,99%
• Q11370588
• CHEBI:169137
• Tox21_301349
• CS-W018230
• NSC 6533
• 0UI63W814U
• Lactic acid-butyl ester
• 1-butyl lactate
• nButyl lactate
• DL-butyl lactate
• DTXCID5022196
• AI3-00397
• BS-15000
• D70202
• .ALPHA.-HYDROXYPROPIONIC ACID BUTYL ESTER
• Butyl lactic acid
• NSC-6533
• SCHEMBL26742
• Butyl2-hydroxypropanoate
• 475096-62-9
• n-Butyl lactate (ACGIH)
• DB-003609
• NS00001619
• EINECS 205-316-4
• (+/-)-N-BUTYL LACTATE
• 2-Hydroxypropanoic acid, butyl ester
• Lactic acid, n-butyl ester
• NCGC00255732-01
• Butyl alpha -hydroxypropionate
• Butyl (S)-2-hydroxypropionate
• BRN 1721597
• 2Hydroxypropanoic acid butyl ester
• 2-Hydroxy-butyl ester(2S)-Propanoic acid
• BUTYL LACTATE [FHFI]
• NSC6533
• DB-069012
• Butyl .alpha.-hydroxypropionate
• BUTYL LACTATE [INCI]
• BUTYL A-HYDROXYPROPIONATE
• N-BUTYL LACTATE (BUTYL LACTATE)
• 138-22-7
• CAS-138-22-7
• MFCD00004519
• MRABAEUHTLLEML-UHFFFAOYSA-
• Butyl 2hydroxypropanoate
• Butyl alphahydroxypropionate
• Butyl lactate, 98%
• AKOS015903784
• DTXSID7042196
• WLN: QY1 & VO4
• CHEMBL3183988
• HSDB 7905
• UNII-0UI63W814U
• L0002
• alpha-hydroxypropionic acid butyl ester
• Propanoic acid, 2-hydroxy-, butyl ester (9CI)
• 4-03-00-00649 (Beilstein Handbook Reference)
• (+/-)-Butyl lactate
• 205-316-4

• MDL： MFCD00004519
• Inchi： 1S/C7H14O3/c1-3-4-5-10-7(9)6(2)8/h6,8H,3-5H2,1-2H3
• InChI Key： MRABAEUHTLLEML-UHFFFAOYSA-N
• SMILES： CCCCOC(C(O)C)=O
• BRN： 1721597

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless stable liquid. The smell is mild. Hydrolyze in the presence of acid and base, but do not absorb water.
• Density: 0.984 g/mL at 25 °C(lit.)
• Melting Point: −28 °C (lit.)
• Boiling Point: 185-187 °C(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.421(lit.)
• Water Partition Coefficient: 42 g/L (25 ºC)
• PSA: 46.53000
• LogP: 0.71050
• FEMA: 2205
• Vapor Pressure: 0.4 mmHg ( 20 °C)
• Solubility: It is slightly soluble in water and can be miscible with hydrocarbons and oils. It can dissolve nitrocellulose, cellulose acetate, natural resins and synthetic resins. Dissolve 4.0% in water at 20 ℃; 3.4% dissolved at 25 ℃.

n-Butyl Lactate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：OD4025000
• Hazardous Material Identification：
• Safety Term：S26-S36-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry place. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters